tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(5-chloropyrimidin-2-yl)oxymethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C15H22ClN3O3/c1-15(2,3)22-14(20)19-6-4-11(5-7-19)10-21-13-17-8-12(16)9-18-13/h8-9,11H,4-7,10H2,1-3H3
• InChI Key: QQQWLPKSQFIONH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)COC2=NC=C(C=N2)Cl
• Molecular Formula: C15H22ClN3O3
• Molecular Weight: 327.80 g/mol
• CAS No.: 1261231-05-3

Description

“tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate” is a chemical compound with the molecular formula C15H22ClN3O3. It is used in research and has a molecular weight of 327.81.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered ring with one nitrogen atom, and a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. The pyrimidine ring is attached to the piperidine ring through an oxygen atom and a methyl group.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 327.81. Other physical and chemical properties such as boiling point, melting point, and solubility were not available in the sources I found.

Scientific Research Applications

1. Role in Synthesis of Anticancer Drugs

Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a derivative of tert-butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate, is significant in the synthesis of small molecule anticancer drugs. A high-yield synthetic method for this compound has been established, leading to its application in developing and optimizing anti-tumor inhibitors (Zhang, Ye, Xu, & Xu, 2018).

2. In Vitro Antibacterial and Anthelmintic Activity

Research on tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, a closely related compound, reveals its application in antibacterial and anthelmintic activity. It has been tested in vitro for these properties, showing moderate anthelmintic activity (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

3. Synthesis of Nociceptin Antagonists

Another application is found in the synthesis of nociceptin antagonists. An efficient and practical asymmetric synthesis method for a related compound, 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, has been developed. This method is applicable for large-scale operations and produces enantiomerically pure compounds (Jona et al., 2009).

4. Preparation of Deoxycytidine Kinase Inhibitors

The compound also plays a role in the preparation of deoxycytidine kinase (dCK) inhibitors. A practical synthesis of a key intermediate has been described, demonstrating its significance in developing a new class of potent dCK inhibitors (Zhang et al., 2009).

5. Intermediate in Vandetanib Synthesis

It serves as a key intermediate in the synthesis of Vandetanib, an anticancer drug. The synthesis process has been optimized, highlighting its importance in pharmaceutical applications (Wang, Wang, Tang, & Xu, 2015).